N-(4,5-dihydro-1,3-thiazol-2-yl)-3-(2-thienyl)acrylamide

• IUPAC Name: (E)-N-(4,5-dihydro-1,3-thiazol-2-yl)-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C10H10N2OS2/c13-9(12-10-11-5-7-15-10)4-3-8-2-1-6-14-8/h1-4,6H,5,7H2,(H,11,12,13)/b4-3+
• InChI Key: FTORWDDSRDVAGW-ONEGZZNKSA-N
• Canonical SMILES: C1CSC(=N1)NC(=O)C=CC2=CC=CS2
• Isomeric SMILES: C1CSC(=N1)NC(=O)/C=C/C2=CC=CS2
• Molecular Formula: C10H10N2OS2
• Molecular Weight: 238.3 g/mol

Description

N-(4,5-dihydro-1,3-thiazol-2-yl)-3-(2-thienyl)acrylamide, also known as DTAA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. DTAA is a small molecule that belongs to the class of thiazole compounds and has been found to possess promising pharmacological properties.

Mechanism of Action

N-(4,5-dihydro-1,3-thiazol-2-yl)-3-(2-thienyl)acrylamide exerts its pharmacological effects through various mechanisms. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is involved in the inflammatory response. This compound also inhibits the activity of DNA topoisomerase I and II, which are involved in DNA replication and repair. Furthermore, this compound has been found to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
This compound has been found to modulate various biochemical and physiological processes in the body. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in neurogenesis and synaptic plasticity. Furthermore, this compound has been found to enhance the antioxidant defense system by increasing the levels of superoxide dismutase (SOD) and glutathione peroxidase (GPx).

Advantages and Limitations for Lab Experiments

N-(4,5-dihydro-1,3-thiazol-2-yl)-3-(2-thienyl)acrylamide has several advantages as a research tool. It is a small molecule that can easily penetrate cell membranes and reach intracellular targets. This compound is also stable under physiological conditions and can be easily synthesized in the laboratory. However, this compound has certain limitations as well. It has low solubility in water, which can limit its use in in vivo experiments. This compound also has a short half-life, which can limit its efficacy as a therapeutic agent.

Future Directions

There are several future directions for the research on N-(4,5-dihydro-1,3-thiazol-2-yl)-3-(2-thienyl)acrylamide. One potential direction is to investigate its potential as a drug candidate for the treatment of neurodegenerative diseases. Another direction is to explore its potential as a modulator of the immune system. Furthermore, the development of more potent and selective analogs of this compound can enhance its therapeutic potential. Finally, the investigation of the pharmacokinetics and pharmacodynamics of this compound can provide insights into its efficacy and safety as a therapeutic agent.

Synthesis Methods

The synthesis of N-(4,5-dihydro-1,3-thiazol-2-yl)-3-(2-thienyl)acrylamide involves the reaction between 2-thiophenecarboxaldehyde and 4,5-dihydro-1,3-thiazol-2-amine. The reaction is carried out in the presence of acetic acid and acetic anhydride, which acts as a catalyst. The resulting product is purified through recrystallization using ethanol. The purity and structure of the synthesized this compound are confirmed using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy.

Scientific Research Applications

N-(4,5-dihydro-1,3-thiazol-2-yl)-3-(2-thienyl)acrylamide has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, anti-tumor, and anti-bacterial properties. This compound has also been investigated for its potential as a drug candidate for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Furthermore, this compound has been found to inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of neurodegenerative diseases.